Cas no 1185320-34-6 (9-oxa-2-Azaspiro5.5undecan-1-one)
9-oxa-2-Azaspiro5.5undecan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 9-Oxa-2-azaspiro[5.5]undecan-1-one
- J-003842
- ALBB-012828
- EN300-373852
- DTXSID10672479
- 1185320-34-6
- CS-0000713
- Z1201626742
- MFCD12827504
- AKOS005173919
- 9-oxa-2-Azaspiro5.5undecan-1-one
-
- MDL: MFCD12827504
- Inchi: 1S/C9H15NO2/c11-8-9(2-1-5-10-8)3-6-12-7-4-9/h1-7H2,(H,10,11)
- InChI Key: GRQWYGAXLZOYEE-UHFFFAOYSA-N
- SMILES: O1CCC2(C(NCCC2)=O)CC1
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 38.3Ų
9-oxa-2-Azaspiro5.5undecan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM205535-5g |
9-Oxa-2-azaspiro[5.5]undecan-1-one |
1185320-34-6 | 95% | 5g |
$791 | 2021-08-04 | |
| TRC | E589503-10mg |
9-oxa-2-Azaspiro[5.5]undecan-1-one |
1185320-34-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E589503-50mg |
9-oxa-2-Azaspiro[5.5]undecan-1-one |
1185320-34-6 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E589503-100mg |
9-oxa-2-Azaspiro[5.5]undecan-1-one |
1185320-34-6 | 100mg |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O884176-1g |
9-oxa-2-azaspiro[5.5]undecan-1-one |
1185320-34-6 | 95% | 1g |
¥6,988.00 | 2022-09-01 | |
| abcr | AB268094-500 mg |
9-Oxa-2-azaspiro[5.5]undecan-1-one |
1185320-34-6 | 500MG |
€254.60 | 2023-01-25 | ||
| abcr | AB268094-1 g |
9-Oxa-2-azaspiro[5.5]undecan-1-one |
1185320-34-6 | 1g |
€322.50 | 2023-04-26 | ||
| abcr | AB268094-5 g |
9-Oxa-2-azaspiro[5.5]undecan-1-one |
1185320-34-6 | 5g |
€1074.00 | 2023-04-26 | ||
| Chemenu | CM205535-1g |
9-Oxa-2-azaspiro[5.5]undecan-1-one |
1185320-34-6 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM205535-5g |
9-Oxa-2-azaspiro[5.5]undecan-1-one |
1185320-34-6 | 95% | 5g |
$*** | 2023-04-03 |
9-oxa-2-Azaspiro5.5undecan-1-one Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 9-oxa-2-Azaspiro5.5undecan-1-one
9-Oxa-2-Azaspiro[5.5]undecan-1-one: A Comprehensive Overview
The compound with CAS No. 1185320-34-6, commonly referred to as 9-Oxa-2-Azaspiro[5.5]undecan-1-one, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings joined by a single atom, creating a spiro junction. The 9-Oxa and 2-Aza designations indicate the presence of oxygen and nitrogen atoms in the structure, respectively, while the spiro[5.5]undecan part describes the ring sizes and connectivity.
Recent studies have highlighted the potential of 9-Oxa-2-Azaspiro[5.5]undecan-1-one in drug discovery due to its structural versatility and ability to act as a scaffold for various bioactive molecules. Researchers have explored its applications in designing inhibitors for kinases, proteases, and other enzymes implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a specific kinase involved in tumor growth.
The synthesis of 9-Oxa-2-Azaspiro[5.5]undecan-1-one involves a multi-step process that typically includes cyclization reactions and functional group transformations. One of the most efficient methods reported in the literature involves the use of Michael addition followed by intramolecular cyclization to form the spirocyclic structure. This approach not only ensures high yields but also allows for easy modification of substituents to tailor the compound's properties for specific applications.
In terms of physical properties, 9-Oxa-2-Azaspiro[5.5]undecan-1-one is known for its moderate solubility in organic solvents and its stability under physiological conditions. These characteristics make it an ideal candidate for pharmaceutical formulations where bioavailability and shelf life are critical factors. Additionally, computational studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good absorption and minimal toxicity in preclinical models.
One of the most exciting developments involving 9-Oxa-2-Azaspiro[5.5]undecan-1-one is its role in the development of peptide-based therapeutics. By incorporating this structure into peptide backbones, researchers have been able to enhance stability and bioactivity while reducing immunogenicity. A recent breakthrough published in *Science Translational Medicine* showcased a peptide derivative that effectively targets a specific receptor involved in autoimmune diseases, paving the way for new therapeutic strategies.
Furthermore, 9-Oxa-2-Azaspiro[5.5]undecan-1-one has been utilized as a building block in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its rigid spirocyclic structure provides excellent mechanical properties, making it suitable for applications in drug delivery systems and tissue engineering scaffolds.
In conclusion, 9-Oxa-2-Azaspiro[5.5]undecan-1-one (CAS No. 1185320-34-6) stands out as a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.
1185320-34-6 (9-oxa-2-Azaspiro5.5undecan-1-one) Related Products
- 1565410-36-7(3-(2-METHOXYETHYL)PIPERIDIN-2-ONE)
- 1565480-39-8(3-(oxan-4-yl)azepan-2-one)
- 522665-22-1(4-PIPERIDINECARBOXAMIDE, 1-[(TETRAHYDRO-2H-PYRAN-4-YL)CARBONYL]-)
- 91376-25-9(2H-PYRAN-4-CARBOXAMIDE, N-(3-AMINOPROPYL)TETRAHYDRO-)
- 883215-09-6(Butanamide, N-(3-butoxypropyl)-2,3-dimethyl-2-(1-methylethyl)-)
- 1097781-67-3(N-(Piperidin-4-yl)oxane-4-carboxamide)
- 1220021-01-1(N-(Tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride)
- 865074-89-1(1-[4-(Tetrahydro-pyran-4-yl)-piperidin-1-yl]-nonadecan-1-one)
- 90607-23-1(8-oxa-2-azaspiro4.5decane-1,3-dione)
- 194862-84-5(8-Oxa-2-azaspiro[4.5]decan-3-one)